Cas no 890638-27-4 (4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one
• CAS No: 890638-27-4
• MF: C₂₈H₂₉N₃O₂
• MW: 439.548766851425
• CID: 6084212
• PubChem ID: 16450730
• Update Time: 2025-07-25

4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one
• 4-[1-[2-(3,4-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-(4-methylphenyl)pyrrolidin-2-one
• Z274571900
• 4-{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one
• 890638-27-4
• 4-(1-(2-(3,4-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one
• 4-{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one
• AKOS001530199
• AKOS016260937
• F3243-0013

• Inchi： 1S/C28H29N3O2/c1-19-8-11-23(12-9-19)31-18-22(17-27(31)32)28-29-25-6-4-5-7-26(25)30(28)14-15-33-24-13-10-20(2)21(3)16-24/h4-13,16,22H,14-15,17-18H2,1-3H3
• InChI Key： LCVKBMCSKIPLLT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CC(C2N(CCOC3=CC=C(C)C(C)=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 439.22597718g/mol
• Monoisotopic Mass: 439.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.4Ų

Additional information on 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one

Compound CAS No 890638-27-4: A Comprehensive Overview

The compound with CAS No 890638-27-4, also known as 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methylphenyl)pyrrolidin-2-one, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical and biological properties. The molecule features a benzodiazole core, a pyrrolidinone ring system, and several substituted phenyl groups, making it a prime candidate for research in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the field of biological activity, particularly in its ability to modulate enzyme activity and cellular signaling pathways. Researchers have demonstrated that the benzodiazole moiety plays a critical role in enhancing the compound's bioavailability and stability. Additionally, the presence of substituted phenyl groups has been shown to improve its solubility and binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodiazole ring through condensation reactions and the subsequent attachment of the pyrrolidinone moiety. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the structure and purity of the compound.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a modulator of kinase activity makes it a potential candidate for anti-cancer drug development. Furthermore, its unique electronic properties have led to investigations into its use in optoelectronic materials, where it could serve as a component in organic light-emitting diodes (OLEDs) or photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions. Molecular docking studies have revealed that the pyrrolidinone ring interacts strongly with specific residues in target proteins, suggesting a potential role in drug design. Additionally, quantum chemical calculations have provided insights into the compound's electronic structure, which could be leveraged for designing more efficient materials.

The study of this compound has also contributed to our understanding of heterocyclic chemistry, particularly in how substituents influence the physical and chemical properties of benzodiazole derivatives. For example, the presence of electron-donating groups such as methyl substituents has been shown to increase the compound's fluorescence quantum yield, making it suitable for applications in sensors and imaging agents.

In conclusion, CAS No 890638-27-4 represents a significant advancement in organic chemistry. Its complex structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in both academic research and industrial development.